Cas no 3123-97-5 (5,5-dimethyloxolan-2-one)

5,5-dimethyloxolan-2-one Properties

Names and Identifiers

• 5,5-Dimethyldihydrofuran-2(3H)-one
• 5,5-Dimethyldihydrofuran-2-one
• 2(3H)-Furanone,dihydro-5,5-dimethyl-
• 4,4-dimethyl-butyrolactone
• 5,5-Dimethyl-dihydro-furan-2-one
• 5,5-dimethyloxolan-2-one
• Iso-caprolactone
• .gamma.,.gamma.-Dimethyl-.gamma.-butyrolactone
• AKOS004120865
• 4-Methyl-4-hydroxypentanoic acid lactone;5,5-Dimethyldihydrofuran-2(3H)-one
• 4,4-dimethyl-gamma-butyro lactone
• NSC-128078
• SCHEMBL92282
• 5,5-Dimethyldihydro-2(3H)-furanone
• NSC221122
• Dimethylbutyrolactone
• NSC128078
• NSC 221122
• A5658
• .gamma.-Methyl-.gamma.-valerolactone
• Z854234982
• .gamma.,.gamma.-Dimethylbutyrolactone
• FT-0647959
• 5,5-dimethyl-dihydrofuran-2-one
• 5,5-dimethyl-dihydro-furan-2-one, AldrichCPR
• 5,5-Dimethyldihydro-2-3H-furanone
• SY006169
• MN93807ZPO
• DIHYDRO-5,5-DIMETHYL-2(3H)-FURANONE
• EN300-56400
• 2(3H)-Furanone, dihydro-5,5-dimethyl-
• Pentanoic acid 4-hydroxy 4-methyl-.gamma.-lactone
• DTXSID10185150
• 3123-97-5
• 4-Methyl-4-hydroxypentanoic acid lactone
• MFCD08061147
• DS-13384
• Q27284122
• InChI=1/C6H10O2/c1-6(2)4-3-5(7)8-6/h3-4H2,1-2H
• 5,5-Dimethyldihydro-2(3H)-furanone #
• 4,4-dimethylbutan-4-olide
• UNII-MN93807ZPO
• NSC 128078
• 4-Methylpentan-4-olide
• NSC-221122
• J-018287
• .gamma.-Isocaprolactone
• Tetrahydro-5,5-dimethyl-2-furanone
• Isocaprolactone
• CS-0061120
• 4-Methyl-4-pentanolide
• DB-014394
• +Expand

• MDL： MFCD08061147
• InChIKey： NPHAVLULUWJQAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-6(2)4-3-5(7)8-6/h3-4H2,1-2H3
• SMILES： O=C1OC(C)(C)CC1

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.10200
• PSA: 26.30000
• Refractive Index: 1.4030 (estimate)
• Boiling Point: 191.5°C at 760 mmHg
• Flash Point: 66.9°C
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 0.9903 (rough estimate)

5,5-dimethyloxolan-2-one Security Information

• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazard Statement： H302-H319
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 41
• Signal Word：Danger

5,5-dimethyloxolan-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%